Cas no 1213642-78-4 ((S)-Cyclopropyl(3-methoxyphenyl)methanamine hydrochloride)

• Product Name: (S)-Cyclopropyl(3-methoxyphenyl)methanamine hydrochloride
• CAS No: 1213642-78-4
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD19705373
• CID: 1036879
• PubChem ID: 53484843
• Update Time: 2025-11-07

(S)-Cyclopropyl(3-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Cyclopropyl(3-methoxyphenyl)methanamine hydrochloride
• (S)-Cyclopropyl(3-methoxyphenyl)methamine hydrochloride
• AKOS016009431
• (1S)CYCLOPROPYL(3-METHOXYPHENYL)METHYLAMINE HCl
• Y10304
• (S)-1-Cyclopropyl-1-(3-methoxyphenyl)methanamine--hydrogen chloride (1/1)
• (S)-1-Cyclopropyl-1-(3-methoxyphenyl)methanamine hydrochloride
• (S)-Cyclopropyl(3-methoxyphenyl)methanaminehydrochloride
• YZEPXOHQBWEEEY-MERQFXBCSA-N
• (1S)CYCLOPROPYL(3-METHOXYPHENYL)METHYLAMINE-HCl
• 1332609-12-7
• DTXSID90704262
• (S)-cyclopropyl-(3-methoxyphenyl)methanamine;hydrochloride
• 1213642-78-4
• AKOS015923305
• (S)-1-Cyclopropyl-1-(3-methoxyphenyl)methanamine hydrochloride (1:1)
• A888147
• (1s)-cyclopropyl(3-methoxyphenyl)methylamine HCl

• MDL： MFCD19705373
• Inchi： 1S/C11H15NO.ClH/c1-13-10-4-2-3-9(7-10)11(12)8-5-6-8;/h2-4,7-8,11H,5-6,12H2,1H3;1H/t11-;/m0./s1
• InChI Key： YZEPXOHQBWEEEY-MERQFXBCSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)[C@H](C1CC1)N

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines